Cas no 868212-54-8 (N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-phenoxypropanamide)

• Product Name: N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-phenoxypropanamide
• CAS No: 868212-54-8
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 6505589
• Update Time: 2025-05-19

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-phenoxypropanamide
• N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-3-phenoxypropanamide
• Propanamide, N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-3-phenoxy-

• Inchi： 1S/C20H20N4O4S/c1-15-11-13-21-20(22-15)24-29(26,27)18-9-7-16(8-10-18)23-19(25)12-14-28-17-5-3-2-4-6-17/h2-11,13H,12,14H2,1H3,(H,23,25)(H,21,22,24)
• InChI Key： CUKAAEJUWNRAAB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC=CC(C)=N2)(=O)=O)C=C1)(=O)CCOC1=CC=CC=C1

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• pka: 6.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-phenoxypropanamide

N-{4-(4-Methylpyrimidin-2-yl)sulfamoylphenyl}-3-phenoxypropanamide: A Comprehensive Overview

N-{4-(4-Methylpyrimidin-2-yl)sulfamoylphenyl}-3-phenoxypropanamide, identified by the CAS Registry Number 868212-54-8, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of sulfonamide, incorporating a pyrimidine ring and a phenoxypropanamide group, which contributes to its unique chemical properties and biological activity. Recent studies have highlighted its role in inhibiting specific enzyme pathways, making it a promising candidate for drug development.

The molecular structure of N-{4-(4-Methylpyrimidin-2-yl)sulfamoylphenyl}-3-phenoxypropanamide is characterized by a sulfonamide group attached to a phenyl ring, which is further substituted with a 4-methylpyrimidin-2-yl moiety. The phenoxypropanamide group introduces additional hydrophobicity and flexibility to the molecule, enhancing its ability to interact with biological targets. This structural complexity has been leveraged in recent research to explore its potential as an inhibitor of kinases and other enzymes involved in disease pathways.

Recent advancements in computational chemistry have enabled detailed modeling of the molecular interactions of CAS No. 868212-54-8. These studies reveal that the compound exhibits strong binding affinity to certain protein targets, particularly those associated with inflammatory responses and cancer progression. The integration of pyrimidine and phenoxy groups into the molecule's structure has been shown to enhance its bioavailability and reduce potential side effects, making it a favorable candidate for preclinical testing.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. Researchers have optimized reaction conditions to improve yield and purity, ensuring scalability for large-scale production. The use of environmentally friendly reagents and catalytic systems has also been explored to align with green chemistry principles.

Emerging research on N-{4-(4-Methylpyrimidin-2-yl)sulfamoylphenyl}-3-phenoxypropanamide has demonstrated its potential as an anti-inflammatory agent. In vitro experiments have shown that the compound effectively inhibits cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, preliminary studies suggest that it may also exhibit anti-proliferative effects on cancer cells by modulating cell cycle regulatory proteins.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers are exploring its ability to form self-assembled monolayers and its compatibility with various deposition techniques.

In conclusion, N-{4-(4-Methylpyrimidin-2-yl)sulfamoylphenyl}-3-phenoxypropanamide (CAS No. 868212-54-8) represents a versatile compound with diverse applications across multiple scientific domains. Its intricate structure and promising biological activity position it as a valuable asset in both academic research and industrial development. Continued investigation into its properties will undoubtedly unlock new opportunities for innovation in medicine and materials science.